Cas no 100960-70-1 (Pentanoic acid, 2-bromo-2-ethyl-)

• Product Name: Pentanoic acid, 2-bromo-2-ethyl-
• CAS No: 100960-70-1
• MF: C₇H₁₃BrO₂
• MW: 209.080921888351
• CID: 1127598
• Update Time: 2024-07-27

Pentanoic acid, 2-bromo-2-ethyl- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-bromo-2-ethyl-

• Inchi： 1S/C7H13BrO2/c1-3-5-7(8,4-2)6(9)10/h3-5H2,1-2H3,(H,9,10)
• InChI Key： MUDRYEDQTYYYCT-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(Br)(CC)CCC

Computed Properties

• Exact Mass: 208.00989

Experimental Properties

• Density: 1.376±0.06 g/cm3(Predicted)
• Boiling Point: 257.7±13.0 °C(Predicted)
• PSA: 37.3
• pka: 3.01±0.40(Predicted)